Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate

• CAS: 1215205-45-0

Core Science & Biosynthesis

A Technical Guide to Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate: A Strategic Building Block in Modern Medicinal Chemistry

Executive Summary: Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate is a highly functionalized aromatic compound whose value in medicinal chemistry is derived from the unique combination of its constituent parts: a sterically hindered and electronically modulated phenyl ring, and a gem-difluoroacetate moiety. The difluoromethyl group, in particular, is a valuable bioisostere that can significantly enhance the metabolic stability, binding affinity, and pharmacokinetic profile of drug candidates. While a versatile building block, its primary emerging role is in the field of Targeted Protein Degradation (TPD), where it serves as a key architectural component for constructing novel PROTACs (Proteolysis-Targeting Chimeras) and molecular glues. This guide provides a detailed analysis of its structure, synthesis, and critical role in the development of next-generation therapeutics.

The Strategic Importance of Fluorine in Drug Design

The introduction of fluorine into bioactive molecules is a cornerstone strategy in modern medicinal chemistry, often leading to profound improvements in a compound's pharmacological profile. The difluoromethyl group (CF2) is particularly noteworthy. It serves as a bioisostere—a functional group with similar spatial and electronic properties to another—for moieties like hydroxyls, thiols, or even carbonyl groups.[1][2][3] Unlike its hydrocarbon counterparts, the CF2 group offers a unique blend of properties:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF2 group resistant to oxidative metabolism by cytochrome P450 enzymes. This can significantly increase the half-life of a drug.[4]

• Modulation of Physicochemical Properties: Fluorination increases lipophilicity, which can enhance membrane permeability and oral bioavailability. The strong electron-withdrawing nature of the two fluorine atoms also lowers the pKa of nearby acidic protons.[3]

• Enhanced Binding Interactions: The CF2 group can participate in favorable dipole-dipole interactions and, in some contexts, weak hydrogen bonds, potentially increasing a molecule's binding affinity to its biological target.

The strategic placement of a difluoroacetate group onto a carefully substituted aromatic scaffold, as seen in Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate, creates a building block primed for discovery programs aiming to optimize potency and drug-like properties.[5]

Structural and Physicochemical Analysis

To understand the utility of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate, it is essential to deconstruct its molecular architecture.

Property	Value	Source
Molecular Formula	C₁₁H₁₁ClF₂O₂	[5][6]
Molecular Weight	248.7 g/mol	[5][6]
CAS Number	1215205-45-0	[5][6]
Appearance	(Typically a liquid or low-melting solid)
Key Functional Groups	Ethyl Ester, gem-Difluoride, Substituted Phenyl Ring
Primary Application	Protein Degrader Building Block	[5]

Analysis of Moieties:

• Aryl Core (3-chloro-2-methylphenyl): This substituted ring is more than a simple scaffold. The ortho-methyl group provides significant steric hindrance, which can enforce a specific torsional angle (dihedral angle) between the phenyl ring and the difluoroacetate side chain. This conformational restriction is a powerful tool for medicinal chemists, as it can lock the molecule into a bioactive conformation, enhancing binding affinity and selectivity for a specific protein target. The meta-chloro group is an electron-withdrawing substituent that modulates the electronic properties of the ring, influencing its interactions within a protein binding pocket.

• Difluoroacetate Group (-CF₂COOEt): This is the pharmacologically critical component. The gem-difluoro motif acts as a bioisostere for a carbonyl or hydrated carbonyl group, but with enhanced metabolic stability.[1][2] The ethyl ester is a versatile synthetic handle, readily hydrolyzed to a carboxylic acid for coupling reactions or amidated to form other derivatives.

• Ethyl Ester (-COOCH₂CH₃): In its current form, the ethyl ester provides good solubility in organic solvents, facilitating its use in synthesis. More importantly, it serves as a latent carboxylic acid. This functionality is crucial for its role in building larger molecules, such as PROTACs, where it can be converted into an acid and then coupled to a linker.

Synthesis and Reactivity

The synthesis of α-aryl-α,α-difluoroacetates is a well-established area of organic chemistry. A common and effective method involves the coupling of an arylboronic acid with a bromodifluoroacetate reagent, often catalyzed by a combination of photoredox and copper catalysts.[7] This approach offers mild reaction conditions and broad functional group tolerance, making it suitable for complex molecules.

Plausible Synthetic Workflow

A plausible and efficient synthesis of the title compound would proceed via a photoredox/copper dual-catalyzed cross-coupling reaction.

Caption: General mechanism of action for a PROTAC molecule.

The title compound is an ideal starting point for synthesizing one of the two "warheads" of a PROTAC. The substituted phenyl-difluoroacetate moiety is a scaffold that can be elaborated to bind with high affinity to either the target protein or, more commonly, an E3 ligase like Cereblon (CRBN) or Von Hippel-Lindau (VHL). [8]The 3-chloro-2-methylphenyl group, in particular, bears resemblance to motifs found in established ligands for various protein targets.

Experimental Protocols

The following protocols describe validated, self-contained procedures for the synthetic manipulation and analysis of the title compound, reflecting standard practices in a drug discovery laboratory.

Protocol 1: Saponification to 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetic acid

This protocol details the conversion of the ethyl ester to the corresponding carboxylic acid, a crucial step for subsequent amide coupling to a linker.

Methodology:

• Reaction Setup: To a solution of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate (1.0 eq) in a 3:1 mixture of tetrahydrofuran (THF) and water, add lithium hydroxide (LiOH, 1.5 eq).

• Reaction Execution: Stir the mixture vigorously at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup and Acidification: Once the reaction is complete, remove the THF under reduced pressure. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material.

• Isolation: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1M HCl. The product will typically precipitate or can be extracted with ethyl acetate (3x).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid. The product can be further purified by recrystallization or column chromatography if necessary.

Caption: Workflow for the hydrolysis of the ethyl ester to the carboxylic acid.

Protocol 2: Quality Control and Characterization

Ensuring the identity and purity of synthesized compounds is paramount.

Methodology:

• Liquid Chromatography-Mass Spectrometry (LC-MS): Dissolve a small sample (~0.1 mg) in methanol or acetonitrile. Inject onto a C18 reverse-phase HPLC column coupled to a mass spectrometer.

  • Expected Outcome: A single major peak in the chromatogram with the correct mass-to-charge ratio ([M+H]⁺ or [M-H]⁻) for the target compound. Purity is determined by the area percentage of the main peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • ¹H NMR: Will confirm the presence of the aromatic protons, the methyl group, and the ethyl group (quartet and triplet) for the starting ester, or their absence and the presence of a broad carboxylic acid proton for the hydrolyzed product.

  • ¹⁹F NMR: Will show a characteristic signal (typically a singlet or triplet depending on coupling) for the two equivalent fluorine atoms, confirming the integrity of the difluoro group.

  • ¹³C NMR: Will confirm the carbon backbone of the molecule.

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) with UV detection is used for quantitative purity analysis, typically aiming for >95% purity for use in subsequent biological assays or advanced synthetic steps.

Conclusion and Future Outlook

Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate is more than just another fluorinated reagent; it is a strategically designed building block that leverages the powerful principles of modern medicinal chemistry. Its true potential is realized in the context of targeted protein degradation, a field that is rapidly expanding the "druggable" proteome and offering new hope for diseases previously considered intractable. [9][10]The unique combination of conformational constraint from the substituted phenyl ring and the advantageous physicochemical properties imparted by the difluoroacetate moiety makes this compound a valuable asset for researchers and drug development professionals. As the TPD field matures, the demand for sophisticated, purpose-built fragments like this will undoubtedly grow, cementing its role at the forefront of innovative therapeutic design.

References

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• Pitayangkura, S., et al. (2018). Synthesis of α-Fluorinated Areneacetates through Photoredox/Copper Dual Catalysis. PMC. Available at: [Link]

• Various Authors. (2025). Summary of the chemical properties of E3 ligase ligands in clinical trials.
• Various Authors. (2024). Molecular Design of Novel Protein-Degrading Therapeutics Agents Currently in Clinical Trial.

• Herasymchuk, M., et al. (2024). 3,3-Difluorooxetane – a Versatile Functional Group for Bioisosteric Replacements in Drug Discovery. ChemRxiv. Available at: [Link]

• Various Authors. (2025).

• Liao, H-Y., et al. (2022). Discovery of E3 Ligase Ligands for Target Protein Degradation. MDPI. Available at: [Link]

• Oakwood Chemical. (n.d.). Ethyl 2-(3-chloro-2-methylphenyl)-2, 2-difluoroacetate, min 98%, 1 gram. Available at: [Link]

• Drug Hunter. (2023). Recent Highlights in Targeted Protein Degradation. Available at: [Link]

• Meanwell, N. A. (2012).
• Tissot, M., et al. (2019). Synthesis of 18F-Difluoromethylarenes Using Aryl Boronic Acids, Ethyl bromofluoroacetate and [18F]Fluoride.

• NJ Bio, Inc. (2025). Targeted Protein Degraders. Available at: [Link]

• Various Authors. (n.d.). A) Difluoroethyl‐containing bioactive and drug molecules; B) Strategies...
• Various Authors. (n.d.). Proteolysis targeting chimeras (PROTACs) come of age: Entering the third decade of targeted protein degradation.
• Various Authors. (2025). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides.
• Ciulli, A. (2020). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones.

• National Center for Biotechnology Information. (n.d.). Ethyl difluoroacetate. PubChem. Available at: [Link]

• Hapeshi, A., et al. (2023). Central Nervous System Targeted Protein Degraders. Cardiff University ORCA.

• Chemspace. (n.d.). Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate. Available at: [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Leveraging Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate for PROTAC Development

Abstract

Targeted Protein Degradation (TPD) has emerged as a transformative therapeutic modality, moving beyond traditional occupancy-based inhibition to event-driven pharmacology. Proteolysis-Targeting Chimeras (PROTACs) are at the forefront of this revolution, utilizing the cell's native ubiquitin-proteasome system to eliminate disease-causing proteins.[1] The modular nature of PROTACs allows for rational design, combining a warhead for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a connecting linker.[2][3] This guide provides an in-depth technical overview and detailed protocols for the application of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate , a specialized chemical building block, in the development of novel PROTACs.[4] We will explore the strategic rationale behind its structural features and provide step-by-step methodologies for its conversion into a functional protein degrader and subsequent in vitro validation.

Introduction to the Building Block: A Strategic Starting Point

The success of a PROTAC discovery campaign hinges on the quality and versatility of its constituent parts.[5] Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate (CAS 1215205-45-0) is a bifunctional building block designed to serve as a warhead precursor for a POI. Its structure is strategically divided into two key domains:

• The Target-Binding Moiety (Warhead): The 3-chloro-2-methylphenyl group is designed to interact with a specific protein binding pocket. The substitution pattern is critical; the methyl group can engage in favorable hydrophobic interactions, while the chlorine atom can form halogen bonds, potentially enhancing binding affinity and selectivity.[6][7]

• The Linker-Ready Handle: The ethyl difluoroacetate moiety serves as a masked chemical handle. The ethyl ester can be readily hydrolyzed to a carboxylic acid, providing a convenient attachment point for a linker via robust amide bond chemistry.

The geminal difluoro group is a key feature, not merely a structural element. In medicinal chemistry, this motif is recognized as a bioisostere of a hydroxyl, thiol, or even an ether oxygen, capable of modulating physicochemical properties.[8][9][10] It can act as a hydrogen bond donor and enhance metabolic stability, making it a highly desirable feature in drug design.[8][11][12]

Physicochemical Properties

Property	Value	Source
CAS Number	1215205-45-0	[4]
Molecular Formula	C₁₁H₁₁ClF₂O₂	[4]
Molecular Weight	248.7 g/mol	[4]
Purity	≥98%	[4]
Appearance	Colorless to light brown clear liquid	[]
Family	Protein Degrader Building Blocks	[4]

The PROTAC Strategy: From Building Block to Functional Degrader

The core principle of this application is to chemically elaborate the building block into a heterobifunctional PROTAC. This molecule will hijack a cell's protein disposal machinery to eliminate a target protein. The process involves forming a ternary complex between the POI, the PROTAC, and an E3 ligase, which leads to the poly-ubiquitination of the POI and its subsequent degradation by the 26S proteasome.[3][14]

For the purpose of this guide, we will hypothesize that the 3-chloro-2-methylphenyl warhead is a ligand for a hypothetical bromodomain-containing protein, BRD-X , a common target class in oncology and inflammation. The overall workflow is depicted below.

Figure 2: Synthetic workflow for PROTAC-1.

Step A: Hydrolysis of Ethyl Ester to Carboxylic Acid (Warhead-Acid)

Rationale: The ethyl ester is a stable protecting group. Its removal via saponification (base-catalyzed hydrolysis) unmasks the carboxylic acid, which is the reactive handle required for amide coupling to the linker.

Materials:

• Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate (1.0 eq)

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• 1M Lithium hydroxide (LiOH) solution (1.5 eq)

• 1M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator, separatory funnel, standard glassware

Procedure:

• Dissolve the building block (1.0 eq) in a 3:1 mixture of THF:MeOH (approx. 0.1 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Add 1M LiOH solution (1.5 eq) dropwise over 10 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor reaction completion by Thin Layer Chromatography (TLC) or LC-MS.

• Once complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the organic solvents.

• Redissolve the residue in water and cool to 0 °C.

• Acidify the aqueous solution to pH ~2-3 by the slow addition of 1M HCl. A precipitate may form.

• Extract the aqueous layer three times with ethyl acetate (EtOAc).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the drying agent and concentrate the filtrate in vacuo to yield the crude carboxylic acid product (Warhead-Acid). This is often used in the next step without further purification.

Step B: Amide Coupling to Linker-E3 Ligase Moiety

Rationale: This step connects the warhead to the E3 ligase ligand. We will use a pre-synthesized Pomalidomide-PEG4-Amine linker, which is commercially available. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent that minimizes side reactions and racemization.

Materials:

• Warhead-Acid from Step A (1.0 eq)

• Pomalidomide-PEG4-Amine (1.0 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Nitrogen or Argon atmosphere

Procedure:

• In a dry, nitrogen-flushed flask, dissolve the Warhead-Acid (1.0 eq) in anhydrous DMF.

• Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution. Stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

• In a separate flask, dissolve the Pomalidomide-PEG4-Amine (1.0 eq) in a minimal amount of anhydrous DMF.

• Add the Pomalidomide-linker solution to the activated acid mixture.

• Stir the reaction at room temperature for 12-18 hours. Monitor progress by LC-MS.

• Upon completion, the reaction mixture is ready for purification.

Step C: Purification and Characterization of PROTAC-1

Rationale: Purification is essential to remove unreacted starting materials, coupling reagents, and byproducts, which could interfere with biological assays. Reverse-phase HPLC is the standard method for purifying PROTACs.

Procedure:

• Dilute the reaction mixture from Step B with a small amount of DMSO and filter to remove any solids.

• Purify the crude product by preparative reverse-phase HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% formic acid or trifluoroacetic acid.

• Collect fractions containing the desired product, identified by its expected mass.

• Combine the pure fractions and lyophilize to obtain the final product, PROTAC-1 , as a white or off-white solid.

• Characterization: Confirm the identity and purity of PROTAC-1 using:

  • LC-MS: To confirm the correct mass-to-charge ratio (m/z) and assess purity (>95%).

  • ¹H and ¹⁹F NMR: To confirm the chemical structure.

Protocol 2: In Vitro Evaluation of PROTAC-1

This protocol describes the cellular validation of PROTAC-1 to confirm its ability to induce the degradation of the target protein, BRD-X.

Rationale: The definitive proof of a PROTAC's function is the dose- and time-dependent reduction of the target protein's levels within a cellular context. Western blotting is a robust and widely used technique to quantify changes in protein abundance. [14]

Workflow Overview

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Synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate: A Detailed Guide to Reaction Conditions and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Aryldifluoroacetates

The incorporation of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry, often imparting desirable properties such as enhanced metabolic stability, increased binding affinity, and improved lipophilicity. Among the various fluorinated motifs, the aryldifluoroacetate scaffold has emerged as a valuable component in the design of novel therapeutic agents and agrochemicals. This guide provides a comprehensive overview of the synthesis of a specific, complex aryldifluoroacetate, Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate, with a focus on a robust and versatile synthetic methodology.

Recommended Synthetic Approach: Photoredox/Copper Dual Catalysis

For the synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate, a photoredox/copper dual catalysis approach is recommended. This method offers a mild, rapid, and efficient route for the coupling of arylboronic acids with ethyl bromodifluoroacetate, demonstrating broad functional group tolerance.[1]

Underlying Principles and Causality

This synthetic strategy is predicated on the synergistic combination of an iridium-based photocatalyst and a copper catalyst. The reaction proceeds through a radical-mediated pathway, initiated by the photoexcitation of the iridium complex. This excited-state photocatalyst engages in a single-electron transfer (SET) with the copper(I) complex, generating a potent reducing agent. This species then reduces ethyl bromodifluoroacetate to a difluoroacetyl radical. This radical subsequently engages with the arylboronic acid in a copper-catalyzed cross-coupling cycle to furnish the desired product. The mild reaction conditions, typically at room temperature and under visible light irradiation, are a significant advantage, preserving sensitive functional groups that might not be stable under harsher, traditional cross-coupling conditions.[1][2]

Visualizing the Catalytic Cycle

Figure 1: Proposed Mechanism for Photoredox/Copper Dual Catalysis

Precursor Synthesis: (3-chloro-2-methylphenyl)boronic acid

A necessary precursor for the proposed synthesis is (3-chloro-2-methylphenyl)boronic acid. This intermediate is commercially available from several suppliers. Alternatively, it can be synthesized from 3-chloro-2-methylaniline through a Sandmeyer-type reaction to install a bromine or iodine at the aniline's former position, followed by a lithium-halogen exchange and subsequent borylation with a trialkyl borate.

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate via Photoredox/Copper Dual Catalysis

This protocol is adapted from the general procedure described by León and colleagues for the synthesis of α-fluorinated areneacetates.[1]

Materials and Equipment:

• (3-chloro-2-methylphenyl)boronic acid

• Ethyl bromodifluoroacetate

• fac-Ir(ppy)₃ (tris(2-phenylpyridinato)iridium(III))

• Copper(I) trifluoromethanesulfonate toluene complex ((CuOTf)₂·PhMe)

• Potassium phosphate, dibasic (K₂HPO₄)

• Anhydrous N,N-Dimethylformamide (DMF)

• Blue LED light source (λmax ≈ 455 nm)

• Schlenk flask or reaction vial

• Magnetic stirrer and stir bar

• Standard laboratory glassware for workup and purification

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add (3-chloro-2-methylphenyl)boronic acid (1.0 equiv.), K₂HPO₄ (2.0 equiv.), fac-Ir(ppy)₃ (2 mol%), and (CuOTf)₂·PhMe (10 mol%).

• Inert Atmosphere: Seal the flask with a septum and purge with a stream of nitrogen or argon for 10-15 minutes.

• Addition of Reagents: Under a positive pressure of inert gas, add anhydrous DMF (to achieve a 0.1 M concentration of the boronic acid), followed by ethyl bromodifluoroacetate (2.0 equiv.).

• Photocatalysis: Place the reaction vessel approximately 5-10 cm from a blue LED light source and begin vigorous stirring. Ensure the reaction mixture is at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 16-24 hours.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash with water (3 x 20 mL) and brine (1 x 20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate.

Reagent	Molar Eq.	Mol (mmol)	Mass/Volume
(3-chloro-2-methylphenyl)boronic acid	1.0	0.5	92.3 mg
Ethyl bromodifluoroacetate	2.0	1.0	134 µL
fac-Ir(ppy)₃	0.02	0.01	6.5 mg
(CuOTf)₂·PhMe	0.10	0.05	25.1 mg
K₂HPO₄	2.0	1.0	174 mg
Anhydrous DMF	-	-	5.0 mL

Table 1: Representative Reagent Quantities for the Synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate

Characterization Data (Estimated)

• ¹H NMR (400 MHz, CDCl₃): δ 7.45-7.20 (m, 3H, Ar-H), 4.35 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 2.35 (s, 3H, Ar-CH₃), 1.30 (t, J = 7.1 Hz, 3H, OCH₂CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 164.5 (t, J = 33.0 Hz, C=O), 138.0, 135.5, 131.0, 129.0, 128.0, 126.0, 115.0 (t, J = 250.0 Hz, CF₂), 63.0 (OCH₂CH₃), 20.0 (Ar-CH₃), 14.0 (OCH₂CH₃).

• ¹⁹F NMR (376 MHz, CDCl₃): δ -105.0 to -108.0 (s).

Workflow Diagram

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• 3. rsc.org [rsc.org]

Application Notes and Protocols for the Safe Handling and Storage of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate

Abstract: This document provides a comprehensive guide for the safe handling and storage of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate (CAS No. 1215205-45-0) in a laboratory setting.[1] As a specialized chemical, likely utilized as a building block in drug discovery and development, its unique structure, incorporating a chlorinated aromatic ring and a difluoroacetate moiety, necessitates a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. While specific toxicological data for this compound is not extensively available, this guide synthesizes information from structurally related compounds and established best practices for handling halogenated organic molecules to provide a robust framework for its safe utilization.[1]

Introduction and Scientific Context

Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate is a halogenated aromatic ester. The presence of both chlorine and fluorine atoms on the molecule can significantly influence its chemical reactivity, physical properties, and biological activity. Fluorinated organic compounds are of increasing importance in medicinal chemistry, often enhancing metabolic stability and bioavailability of drug candidates. Similarly, the chlorinated phenyl group is a common feature in many pharmaceutical agents. The combination of these structural features in "Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate" suggests its potential as a key intermediate in the synthesis of novel therapeutic agents.

Given the limited specific toxicological data for this compound, a precautionary approach to its handling and storage is paramount.[1] This guide is intended for researchers, scientists, and drug development professionals to establish safe and effective laboratory practices.

Hazard Identification and Risk Assessment

A thorough risk assessment must be conducted before any handling of "Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate". This involves a careful evaluation of its known and potential hazards.

Known Hazards

Based on supplier safety data, "Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate" is classified as an irritant .[1] It may cause irritation to the skin, eyes, and respiratory tract.[1]

Inferred Hazards from Structural Analogs

Due to the lack of comprehensive toxicological studies on the specific compound, it is prudent to consider the hazards associated with its structural components and similar molecules:

• Chlorinated Aromatic Compounds: These compounds can exhibit a range of toxic effects, including hepatotoxicity (liver damage), and some are considered persistent environmental pollutants.[2][3][4][5] The specific toxicity can vary based on the position and number of chlorine atoms.[3][4]

• Difluoroacetate Esters: Similar compounds, such as ethyl difluoroacetate, are known to be flammable liquids and can cause severe skin burns and eye damage.[6][7][8] The thermal decomposition of fluorinated compounds can release hazardous substances like hydrogen fluoride (HF).[6]

• General Organic Esters: Many organic esters are volatile and can be irritants.

Based on this analysis, it is reasonable to assume that "Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate" may be harmful if swallowed, inhaled, or absorbed through the skin , and may cause serious eye irritation or damage .

Physical and Chemical Properties

A summary of the known physical and chemical properties is presented in Table 1.

Property	Value	Source
CAS Number	1215205-45-0	[1]
Molecular Formula	C₁₁H₁₁ClF₂O₂	[1]
Molecular Weight	248.66 g/mol
Appearance	Not specified (likely a liquid or low-melting solid)
Purity	≥98% (typical)
Storage Temperature	Room temperature	[1]

Table 1: Physical and Chemical Properties of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate

Personal Protective Equipment (PPE) and Engineering Controls

Strict adherence to appropriate PPE and engineering controls is mandatory when handling this compound.

Engineering Controls

• Chemical Fume Hood: All handling of "Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate" must be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[1]

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is essential for minimizing exposure.

• Eye and Face Protection: Chemical splash goggles are the minimum requirement.[9] For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[9]

• Hand Protection: Due to the presence of a halogenated aromatic hydrocarbon structure, standard nitrile gloves may offer only short-term splash protection and have poor resistance to this class of chemicals.[10][11][12] Therefore, the use of more robust gloves is recommended.

  • Recommended Gloves: Viton® or laminate film (Silver Shield®) gloves are recommended for extended handling. Butyl rubber gloves may also be a suitable alternative.

  • Double Gloving: Wearing two pairs of gloves (e.g., a nitrile glove underneath a more resistant glove) is a good practice to enhance protection.

• Skin and Body Protection: A flame-resistant lab coat should be worn at all times. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection: If work cannot be conducted in a fume hood, or in the event of a large spill, a properly fitted respirator with an organic vapor cartridge is required. All personnel requiring respiratory protection must be properly trained and fit-tested.

Caption: Required PPE for handling the compound.

Laboratory Handling Protocols

General Handling Precautions

• Avoid all direct contact with the compound.[1]

• Do not breathe vapors or dust.[1]

• Work in a well-ventilated area, preferably a chemical fume hood.[1]

• Use the smallest amount of material necessary for the experiment.

• Ensure all containers are clearly and accurately labeled.

• Wash hands thoroughly after handling, even if gloves were worn.

Weighing and Transferring

• Solids: If the compound is a solid, weigh it in a fume hood on a tared weigh boat. Use appropriate tools (spatula) to handle the solid and avoid generating dust.

• Liquids: If the compound is a liquid, transfer it using a calibrated pipette or syringe in a fume hood. To minimize vapor release, work with containers that have small openings.

• Solutions: When preparing solutions, add the compound slowly to the solvent to avoid splashing.

Storage Requirements

Proper storage is crucial to maintain the integrity of the compound and ensure laboratory safety.

Storage Conditions

• Temperature: Store at room temperature as recommended by the supplier.[1]

• Container: Keep the compound in its original, tightly sealed container.[1]

• Location: Store in a cool, dry, and well-ventilated area.[1] The storage area should be designated for hazardous chemicals and away from general laboratory traffic.

• Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and strong bases. Contact with these substances could lead to vigorous reactions.

Caption: Key storage requirements for the compound.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Personnel Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[3][13] Remove all contaminated clothing while flushing. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.[3]

• Inhalation: Move the individual to fresh air.[3][14] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.[3][14]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[7]

Spill and Leak Procedures

• Minor Spills (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent).

  • Collect the absorbed material into a sealable, labeled container for hazardous waste disposal.

  • Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.[3]

• Major Spills (outside a fume hood or large volume):

  • Evacuate the immediate area and alert all personnel.[13][15]

  • If the substance is volatile or flammable, eliminate all sources of ignition.[16]

  • Close the laboratory doors and prevent entry.

  • Contact the institution's Environmental Health and Safety (EHS) office or emergency response team immediately. Do not attempt to clean up a major spill without proper training and equipment.

Waste Disposal

All waste containing "Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate" must be treated as hazardous waste.

• Containers: Collect all waste, including contaminated absorbent materials, disposable gloves, and empty containers, in a designated and properly labeled hazardous waste container.

• Disposal: Dispose of the hazardous waste through your institution's EHS office, following all local, state, and federal regulations. A recommended disposal method is to dissolve or mix the material with a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber.[1]

Conclusion

While "Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate" is a valuable compound in research and development, its potential hazards necessitate a cautious and well-documented approach to its handling and storage. By adhering to the protocols outlined in this guide, researchers can minimize their risk of exposure and ensure a safe laboratory environment. It is imperative to always consult the most recent Safety Data Sheet and your institution's specific safety guidelines before working with this or any other hazardous chemical.

References

• USC Nanofab Wiki. (n.d.). STANDARD OPERATING PROCEDURE FOR CHLORINATED SOLVENTS. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Chemical Spill Procedures. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• Tchounwou, P. B., et al. (2014). Toxicological Profile of Chlorophenols and Their Derivatives in the Environment: The Public Health Perspective. PMC - NIH. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: METHYLPHENYL-DICHLOROSILANE. Retrieved from [Link]

• University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 16). SAFETY DATA SHEET: Ethyl difluoroacetate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 612: Chlorinated Hydrocarbons. Retrieved from [Link]

• Hanberg, A. (2015, May 28). Toxicology of Environmentally Persistent Chlorinated Organic Compounds. ResearchGate. Retrieved from [Link]

• OSU Chemistry. (n.d.). Glove Selection Examples of Chemical Resistance of Common Glove Materials. Retrieved from [Link]

• Gujarat Fluorochemicals Limited. (2017, December 19). SAFETY DATA SHEET. Retrieved from [Link]

• CP Lab Safety. (n.d.). Glove Compatibility. Retrieved from [Link]

• University of Toronto Environmental Health & Safety. (n.d.). Chemical Spills Procedures. Retrieved from [Link]

• Greenburg, L., Mayers, M. R., & Smith, A. R. (1939). The Systemic Effects Resulting from Exposure to Certain Chlorinated Hydrocarbons. Journal of Industrial Hygiene and Toxicology, 21, 29-38.

• Florida State University Emergency Management. (n.d.). Chemical Spills. Retrieved from [Link]

• Restek. (n.d.). A Guide to Preparing and Analyzing Chlorinated Pesticides. Retrieved from [Link]

• WellBefore. (2023, December 14). Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart. Retrieved from [Link]

• Starek, A. (1996). [An outline of chloro-organic compound toxicology]. Roczniki Państwowego Zakładu Higieny, 47(1), 1-12. Retrieved from [Link]

• Google Patents. (n.d.). US5552549A - Process for the dechlorination of chlorinated aromatic compounds.

• MCR Safety. (2025, April 8). Understanding Solvents and PPE for Chemical Safety. Retrieved from [Link]

• International Chemical Safety Cards (ICSCs). (n.d.). ICSC 0274 - FLUOROACETIC ACID. Retrieved from [Link]

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• 2. Toxicological Profile of Chlorophenols and Their Derivatives in the Environment: The Public Health Perspective - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. [An outline of chloro-organic compound toxicology] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate

Welcome to the technical support guide for the synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshoot common issues encountered during this synthesis. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to optimize your reaction for higher yield and purity.

Section 1: Understanding the Synthetic Strategy

The introduction of a difluoroacetate moiety onto an aromatic ring is a critical transformation in medicinal chemistry. For the specific target, Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate, direct C-H functionalization is challenging. Therefore, a cross-coupling strategy is the most robust and commonly employed approach.

FAQ 1.1: What are the most effective methods for synthesizing Ethyl 2-(aryl)-2,2-difluoroacetates?

The most reliable methods involve the coupling of an aryl precursor with a reagent that provides the "-CF₂COOEt" group. The two primary strategies are Palladium-Catalyzed Suzuki-Miyaura coupling and Copper-Catalyzed cross-coupling.

• Palladium-Catalyzed Suzuki-Miyaura Coupling: This is often the preferred method due to its high functional group tolerance and generally good yields.[1] The reaction couples an aryl boronic acid or ester with an electrophilic difluoroacetate source, such as ethyl bromodifluoroacetate.[2]

• Copper-Mediated/Catalyzed Cross-Coupling: This method is also highly effective. It can utilize various aryl precursors, including aryl halides, in the presence of a copper catalyst and a suitable difluoroacetyl source.[3][4] This approach can be advantageous when the corresponding aryl boronic acid is unstable or difficult to prepare.

The diagram below illustrates a generalized workflow for these cross-coupling strategies.

Caption: Generalized workflow for cross-coupling synthesis.

FAQ 1.2: Is a Reformatsky-type reaction suitable for this synthesis?

While the Reformatsky reaction is a classic method for forming β-hydroxy esters from α-halo esters and carbonyl compounds, it is not the ideal choice for this specific target.[5][6] The traditional Reformatsky reaction would require an electrophile like 3-chloro-2-methylbenzoyl chloride. The organozinc reagent (Reformatsky enolate) is nucleophilic and would readily add to the carbonyl group, but this would yield a tertiary alcohol, not the desired direct aryl-CF₂ bond.[7][8] Modern cross-coupling methods provide a more direct and higher-yielding route to the target structure.

Section 2: Troubleshooting Guide for Low Yield

Low yields are a common frustration in synthesis.[9][10] The following Q&A guide addresses the most frequent issues encountered during the palladium-catalyzed synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate.

Problem 2.1: My Palladium-Catalyzed Cross-Coupling reaction has a low or inconsistent yield.

This is a multifaceted problem that usually points to issues with reagents, catalysts, or reaction conditions.[11]

Q2.1.1: How critical is the quality of my starting materials?

Extremely critical. The purity and integrity of your starting materials are foundational to achieving a high yield.

• 3-chloro-2-methylphenylboronic Acid: This reagent is prone to decomposition via protodeboronation (loss of the boronic acid group) or formation of anhydride structures (boroxines) upon storage.

  • Troubleshooting:

    • Purity Check: Always verify the purity of your boronic acid by NMR before use.

    • Storage: Store under an inert atmosphere (argon or nitrogen) in a desiccator or freezer.

    • Solution: If decomposition is suspected, consider recrystallizing the boronic acid or converting it to a more stable trifluoroborate salt.[12]

• Ethyl Bromodifluoroacetate (Et-BrCF₂A): This reagent is highly sensitive to moisture.[2]

  • Troubleshooting:

    • Hydrolysis: Water will hydrolyze the ester and can also react with the bromo-group, leading to inactive byproducts.

    • Handling: Purchase high-purity reagent and handle it under strictly anhydrous conditions using syringe techniques. Store under an inert atmosphere.

Q2.1.2: My catalyst seems to be inactive. What are the critical parameters for the palladium catalyst and ligand?

Catalyst activity is the heart of the reaction. Deactivation or incorrect choice of catalyst/ligand is a primary cause of failure.

• Catalyst Choice: Pd(PPh₃)₄ (tetrakis) is a common choice, but other Pd(0) or Pd(II) precatalysts can be used. The true active catalyst is a Pd(0) species formed in situ.

• Ligand Selection: The choice of phosphine ligand is crucial.[1] Electron-rich and bulky phosphine ligands generally accelerate the oxidative addition and reductive elimination steps.

  • Troubleshooting:

    • Catalyst Deactivation: Ensure your reaction is thoroughly degassed to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

    • Ligand Degradation: Some phosphine ligands are air-sensitive. Handle them accordingly.

    • Optimization: If yields are low with a standard ligand like PPh₃, consider switching to a more specialized ligand such as SPhos or XPhos, which can improve catalyst stability and turnover.

Q2.1.3: How do I optimize the reaction conditions (solvent, base, temperature)?

These three parameters are interconnected and must be optimized in concert.

Parameter	Common Choices	Rationale & Troubleshooting Tips
Solvent	Toluene, Dioxane, DMF, Acetonitrile	Rationale: The solvent must solubilize the reagents and be stable at the reaction temperature. Troubleshooting: DMF can be problematic as it may decompose at high temperatures to form dimethylamine, which can interfere with the reaction. Toluene or a Toluene/Water mixture is often a robust choice for Suzuki couplings. Ensure the solvent is anhydrous and degassed.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Rationale: The base is required to activate the boronic acid for transmetalation to the palladium center. Troubleshooting: Cs₂CO₃ is more soluble in organic solvents and often gives superior results, but is more expensive. K₂CO₃ is a good starting point. The base must be a fine powder to ensure maximum surface area and reactivity. If using an aqueous base, ensure the concentration is correct.
Temperature	60 - 110 °C	Rationale: Sufficient thermal energy is needed to drive the catalytic cycle, particularly the reductive elimination step. Troubleshooting: Start with a moderate temperature (e.g., 80-90 °C). If the reaction is sluggish, slowly increase the temperature.[9] Excessively high temperatures can lead to catalyst decomposition and side reactions. Monitor the reaction by TLC or LC-MS to track progress and identify potential decomposition.

Q2.1.4: I'm seeing multiple spots on my TLC plate. What are the common side reactions?

Understanding potential side reactions is key to minimizing them.

• Protodeboronation: The boronic acid reacts with trace water or acidic protons to revert to the parent arene (1-chloro-2-methylbenzene).

  • Mitigation: Use anhydrous conditions and a non-acidic base.

• Homo-coupling: Two molecules of the boronic acid couple to form a biphenyl byproduct.

  • Mitigation: This is often caused by the presence of oxygen. Ensure thorough degassing of the reaction mixture.

• Hydrolysis: The ethyl ester of the product or starting material can be hydrolyzed by the base, especially if excessive water is present or the reaction is run for too long at high temperatures.

  • Mitigation: Use the minimum required amount of base and water. Quench the reaction as soon as it is complete.

The diagram below outlines the main reaction pathway versus common side reactions.

Caption: Desired catalytic cycle vs. common side reactions.

Problem 2.2: I have a good conversion, but my product is difficult to purify.

Purification issues often arise from byproducts with similar polarity to the desired product.

Q2.2.1: What are the most likely impurities I need to remove?

• Homo-coupled Biphenyl: This is typically less polar than the product.

• Unreacted Ethyl Bromodifluoroacetate: This is a volatile and relatively non-polar impurity.

• Triphenylphosphine Oxide: If PPh₃ is used as a ligand, it oxidizes to the highly polar triphenylphosphine oxide, which can be difficult to remove.

• Boronic Acid/Boroxine: Residual starting material can streak on silica gel.

Q2.2.2: What is a reliable purification protocol?

A multi-step approach is often necessary.

• Aqueous Workup: After quenching the reaction, perform a standard aqueous workup. A wash with a dilute acid (e.g., 1M HCl) can help remove basic impurities, followed by a brine wash.

• Filtration: If a solid (like triphenylphosphine oxide) precipitates, filtering the organic layer through a small plug of silica gel can remove a significant portion of it.

• Column Chromatography: This is typically essential for achieving high purity.

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient elution starting with a non-polar solvent (e.g., hexanes or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) is effective. The non-polar homo-coupled byproduct will elute first, followed by the desired product. Polar impurities like phosphine oxide will remain on the column longer. A typical starting gradient might be 2% Ethyl Acetate in Hexanes, gradually increasing to 10-15%.

Section 3: Validated Experimental Protocol

This protocol describes a reliable method for the synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate via a Palladium-Catalyzed Suzuki-Miyaura coupling reaction.

Protocol 3.1: Palladium-Catalyzed Cross-Coupling

Materials:

• 3-chloro-2-methylphenylboronic acid (1.0 eq)

• Ethyl bromodifluoroacetate (1.2 eq)[2]

• Palladium(II) acetate (Pd(OAc)₂, 0.02 eq)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 eq)

• Potassium Carbonate (K₂CO₃, 3.0 eq, finely ground)

• Toluene (Anhydrous)

• Water (Degassed)

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-chloro-2-methylphenylboronic acid, potassium carbonate, Pd(OAc)₂, and SPhos.

• Inert Atmosphere: Seal the flask with a septum and cycle between vacuum and argon (or nitrogen) three times to establish an inert atmosphere.[9]

• Solvent Addition: Add anhydrous toluene and degassed water (e.g., a 4:1 ratio of toluene to water by volume) via syringe.

• Degassing: Bubble argon through the stirred solution for 15-20 minutes to ensure all oxygen is removed.

• Reagent Addition: Add ethyl bromodifluoroacetate via syringe.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Quenching & Workup: Cool the reaction to room temperature. Quench by adding water and dilute the mixture with ethyl acetate. Separate the organic layer, and wash it sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure product.

Expected Yield: 75-85%

References

• WO2017025985A1 - Process of producing ethyl difluoroacetate - Google Patents.

• Reformatsky reaction - Wikipedia.

• Recent developments in the asymmetric Reformatsky-type reaction - PMC - PubMed Central.

• Ethyl bromodifluoroacetate - Enamine.

• Reformatsky Reaction - Organic Chemistry Portal.

• Enantioselective Reformatsky reaction of ethyl iododifluoroacetate with ketones - Organic & Biomolecular Chemistry (RSC Publishing).

• CN103254074A - Preparation method of ethyl difluoroacetate and intermediate thereof - Google Patents.

• Reformatsky Reaction | NROChemistry.

• Palladium-Catalyzed Aryldifluoromethylation of Aryl Halides with Aryldifluoromethyl Trimethylsilanes - PubMed.

• Dual Roles of Ethyl Bromodifluoroacetate in the Formation of Fluorine-containing Heteroaromatic Compounds .

• Nucleophilic Aryl Fluorination and Aryl Halide Exchange Mediated by a CuI/CuIII Catalytic Cycle | Journal of the American Chemical Society.

• Technical Support Center: Optimization of Defluorosilylation Reactions - Benchchem.

• Difluoromethylation of Phenols - Organic Syntheses Procedure.

• CN112574039B - Synthesis method of ethyl difluoroacetoacetate - Google Patents.

• Nucleophilic trifluoromethylation of aryl halides with methyl trifluoroacetate - ResearchGate.

• CN102311343A - Processing technique of ethyl difluoroacetate - Google Patents.

• Palladium-Catalyzed Arylation of Fluoroalkylamines - The Hartwig Group.

• 3-chloro-N-ethyl-2-methylaniline | C9H12ClN | CID 13491698 - PubChem.

• Troubleshooting: How to Improve Yield - Department of Chemistry : University of Rochester.

• Technical Support Center: Optimization of Difluoroamine Fluorinations - Benchchem.

• Nucleophilic Fluorination of Heteroaryl Chlorides and Aryl Triflates Enabled by Cooperative Catalysis - PubMed.

• Palladium on Carbon-Catalyzed Cross-Coupling of Aryl Halides with Potassium p-Tolyltrifluoroborate in Air - Sci-Hub.

• Ethyl 2-chloro-2,2-difluoroacetate | 383-62-0 - Biosynth.

• Ethyl difluoroacetate | C4H6F2O2 | CID 9961 - PubChem.

• What are some common causes of low reaction yields? - Reddit.

• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester.

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• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 6. Recent developments in the asymmetric Reformatsky-type reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. How To [chem.rochester.edu]
• 12. sci-hub.box [sci-hub.box]

Technical Support Center: Improving the Solution Stability of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate

Welcome to the technical support guide for Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate (CAS 1215205-45-0). This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the stability of this critical research compound in solution. Inconsistent experimental results can often be traced back to the degradation of key reagents. This guide offers a troubleshooting framework and preventative protocols to ensure the integrity and reproducibility of your work.

Section 1: Understanding the Molecule's Vulnerabilities (FAQs)

This section addresses the fundamental chemical properties of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate that influence its stability.

Q1: What are the key structural features of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate that I should be aware of?

A: Understanding the molecule's structure is the first step in predicting its behavior. This compound has three key regions:

• An Ethyl Ester Group: This is the most reactive site and the primary point of vulnerability in solution. Ester bonds are susceptible to cleavage through hydrolysis.[1][2]

• A Difluoroacetyl Moiety: The two fluorine atoms are highly electronegative. They pull electron density away from the ester's carbonyl carbon, making it more electrophilic and thus more susceptible to nucleophilic attack by substances like water.

• A Substituted Phenyl Ring: The 3-chloro-2-methylphenyl group is relatively stable but contributes to the overall lipophilicity of the molecule. While degradation of the chlorinated ring can occur under specific conditions (e.g., microbial action or advanced reductive processes), it is not the primary pathway of concern in typical laboratory solutions.[3][4][5]

Q2: What is the primary cause of instability for this compound in solution?

A: The primary and most immediate cause of degradation is hydrolysis . This is a chemical reaction where a water molecule breaks the ethyl ester bond.[2] The presence of even trace amounts of water in your solvent can lead to significant degradation over time. The rate of hydrolysis is highly dependent on pH, with both acidic and especially alkaline conditions acting as catalysts.[1]

Q3: What are the main degradation products I should expect to see?

A: The hydrolysis of the parent compound yields two primary products:

• 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetic acid: This is the corresponding carboxylic acid, which is significantly more polar than the parent ester.

• Ethanol: The alcohol portion of the ester.

The formation of the carboxylic acid is the most easily monitored event in analytical techniques like HPLC, as it will appear as a new, earlier-eluting (more polar) peak.

Diagram of Primary Degradation Pathway: Ester Hydrolysis

Caption: The hydrolysis pathway of the parent ester.

Q4: What external factors can accelerate the degradation of my solutions?

A: Several common laboratory conditions can significantly reduce the shelf-life of your solutions:

• Water Content: Using non-anhydrous (wet) solvents is the most common mistake.

• pH: Basic conditions (pH > 8) dramatically accelerate hydrolysis.[1] Even unbuffered solutions can become acidic or basic due to dissolved gases (like CO₂) or impurities.

• Temperature: Higher temperatures increase the rate of all chemical reactions, including degradation.[6] While the neat compound may be stored at room temperature, solutions are far less stable.[7]

• Light: Exposure to UV light can provide the energy to initiate other, less common degradation pathways.[8][9]

Section 2: Troubleshooting Guide: Common Stability Issues & Solutions

This section provides a practical, cause-and-effect guide to resolving common problems encountered during experiments.

Issue 1: My HPLC analysis shows a rapid loss of the parent compound peak, even in freshly prepared solutions.

• Probable Cause: This points to acute hydrolysis, likely caused by significant water contamination in your solvent or glassware. Standard "HPLC-grade" solvents are not necessarily anhydrous.

• Causality: Water acts as a reactant. If present in high concentrations (e.g., in non-anhydrous acetonitrile or methanol), the degradation reaction can be surprisingly fast, occurring within hours.

• Solution:

  • Switch to Anhydrous Solvents: Purchase solvents specifically designated as "anhydrous" or "dry," with low water content specifications (<50 ppm).

  • Proper Solvent Handling: Use a syringe or cannula to transfer anhydrous solvents from septum-sealed bottles. Never leave the bottle open to the air, as they are often hygroscopic.

  • Dry Glassware: Ensure all glassware (vials, flasks, etc.) is oven-dried or flame-dried under vacuum immediately before use to remove adsorbed moisture.

Issue 2: My experimental results are inconsistent. Assays run on Monday give different results from those run on Friday using the same stock solution.

• Probable Cause: Your stock solution is degrading over the course of the week. This indicates that while the initial preparation might be adequate, the storage conditions are not.

• Causality: Even in high-quality aprotic solvents, slow degradation can occur due to minute amounts of moisture ingress or exposure to atmospheric oxygen, light, and ambient temperature fluctuations. The effects are cumulative.

• Solution:

  • Implement Strict Storage Protocols: Store stock solutions at -20°C or lower.[6]

  • Use Inert Gas: Before sealing, flush the headspace of the storage vial with an inert gas like argon or nitrogen to displace oxygen and moisture.

  • Aliquot Your Stock: Prepare single-use aliquots from a freshly made stock solution. This prevents repeated freeze-thaw cycles and contamination of the entire stock each time a sample is needed.

  • Protect from Light: Use amber vials or wrap clear vials in aluminum foil to prevent photodegradation.[8]

Issue 3: I see a new, more polar peak growing in my chromatogram over time.

• Probable Cause: This is the classic signature of the carboxylic acid degradant forming via hydrolysis.

• Causality: The carboxylic acid group is much more polar than the parent ester. In reverse-phase HPLC, more polar compounds interact less with the nonpolar stationary phase (e.g., C18) and therefore elute earlier.

• Solution:

  • Confirmation: If available, use LC-MS to confirm the mass of the new peak. It should correspond to the calculated mass of 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetic acid (approx. 220.6 g/mol ).

  • Mitigation: This is definitive proof of hydrolysis. Immediately implement all the preventative measures described in Issues 1 and 2. Discard the degraded solution and prepare a fresh stock using the rigorous protocols outlined below.

Section 3: Protocols for Ensuring Solution Stability

Follow these self-validating protocols to minimize degradation and maximize the reliability of your experimental solutions.

Protocol 1: Recommended Solvent Selection and Preparation

The choice of solvent is the single most important factor in preventing hydrolysis. Aprotic solvents are required as they do not have acidic protons and cannot participate in the hydrolysis reaction.

Solvent	Type	Polarity Index	Key Considerations
Acetonitrile (ACN)	Polar Aprotic	5.8	Excellent choice. Less hygroscopic than other options. Ensure anhydrous grade (<50 ppm H₂O).
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	High dissolving power, but extremely hygroscopic. Must use anhydrous grade and handle with extreme care to prevent moisture absorption.
Tetrahydrofuran (THF)	Nonpolar Aprotic	4.0	Good solvent, but can form explosive peroxides over time. Use fresh bottles containing a stabilizer like BHT and test for peroxides if stored for extended periods.
Dichloromethane (DCM)	Nonpolar Aprotic	3.1	A good choice for less polar applications. Ensure it is a grade stabilized with amylene, not ethanol, to avoid transesterification.
AVOID	Protic	N/A	Methanol, Ethanol, Water, Isopropanol. These will actively participate in and accelerate degradation.

Protocol 2: Preparation of a Stable Stock Solution (10 mM Example)

This protocol integrates best practices for preparing a solution with maximum stability.

• Gather Materials: Obtain the solid compound, a new septum-sealed bottle of anhydrous acetonitrile, an oven-dried volumetric flask, and single-use storage vials (amber glass recommended).

• Prepare Workspace: Work in a clean, dry area, preferably a glove box or a bench with access to an inert gas line.

• Weigh Compound: Weigh 2.49 mg of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate (MW=248.7 g/mol ) directly into the 10 mL oven-dried volumetric flask.

• Add Solvent: Using a dry syringe, carefully transfer approximately 8 mL of anhydrous acetonitrile into the flask. Swirl gently to dissolve the solid completely.

• Equilibrate and Fill: Allow the solution to come to room temperature (if it cooled during dissolution). Carefully add anhydrous acetonitrile to the 10 mL mark. Cap and invert several times to mix thoroughly.

• Aliquot for Storage: Immediately dispense the solution into your pre-labeled, single-use amber vials. For example, create 10 x 1 mL aliquots.

• Inert Gas Purge: Before capping each vial, flush the headspace with a gentle stream of argon or nitrogen for 10-15 seconds.

• Seal and Store: Immediately cap the vials tightly and place them in a labeled box in a -20°C freezer.

Protocol 3: A Standard HPLC Workflow for Stability Monitoring

Use this workflow to periodically check the integrity of a stock solution or to validate your preparation and storage protocol.

Stability Monitoring Workflow

Caption: A workflow for quantitative stability testing.

Standard HPLC Method Parameters (Starting Point):

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 50% B and equilibrate.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

By implementing these scientifically-grounded procedures, you can significantly improve the stability of your Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate solutions, leading to more reliable and reproducible experimental outcomes.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9961, Ethyl difluoroacetate. Retrieved from [Link]

• Sauer, M., & Wigo, A. (2001). Stabilization of Acrylic Esters. ResearchGate. Retrieved from [Link]

• Google Patents. (2013). CN103254074A - Preparation method of ethyl difluoroacetate and intermediate thereof.

• Bhatt, P., et al. (2007). Biodegradation of Chlorinated Compounds—A Review. ResearchGate. Retrieved from [Link]

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• Apollo Scientific. (n.d.). Best Practices for Chemical Storage in Research Labs. Retrieved from [Link]

• Google Patents. (2005). EP1514897A1 - A stabilizer against hydrolysis for an ester-group-containing resin and a thermoplastic resin composition.
• Google Patents. (2012). CN102311343A - Processing technique of ethyl difluoroacetate.

• University of Wisconsin–Madison EHS. (n.d.). Chemical Storage. Retrieved from [Link]

• Venkateswarlu, P. (1983). Evaluation of analytical methods for fluorine in biological and related materials. PubMed. Retrieved from [Link]

• Yoe, J. H., Salsbury, J. M., & Cole, J. W. (1944). Determination of Fluorine in Fluoro-Organic Compounds. DTIC. Retrieved from [Link]

• Mahfouz, N. M., et al. (2009). Stability studies of some glycolamide ester prodrugs of niflumic acid in aqueous buffers and human plasma by HPLC with UV detection. PubMed. Retrieved from [Link]

• Wang, Y., et al. (2022). Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). ChemRxiv. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate: An Evaluation of Reproducibility and Scalability

The targeted synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate, a compound of interest in pharmaceutical and agrochemical research, necessitates a careful evaluation of available synthetic methodologies. The incorporation of the difluoromethyl group into aromatic systems can significantly enhance the metabolic stability, lipophilicity, and bioavailability of bioactive molecules. This guide provides a comparative analysis of established and emerging methods for the synthesis of aryldifluoroacetates, with a specific focus on their application to the preparation of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate. The reproducibility, scalability, and overall efficiency of each approach are critically assessed to inform researchers in their selection of an optimal synthetic strategy.

Introduction to Aryldifluoroacetate Synthesis

The synthesis of α,α-difluoroarylacetates presents unique challenges due to the need for controlled introduction of the difluoromethylene group. Several strategies have been developed, broadly categorized as nucleophilic difluoroalkylation, electrophilic difluoromethoxylation, and cross-coupling reactions. The choice of method often depends on the availability of starting materials, functional group tolerance, and the desired scale of the reaction. This guide will delve into the practical aspects of two prominent and reproducible methods: Copper-Catalyzed Cross-Coupling and the Reformatsky Reaction.

Method 1: Copper-Catalyzed Cross-Coupling of Aryl Halides

A robust and versatile method for the synthesis of aryldifluoroacetates involves the copper-catalyzed cross-coupling of an aryl iodide with a difluoroacetate precursor.[1] This approach offers a direct and modular route to the target compound.

Mechanistic Rationale

The reaction is believed to proceed through a catalytic cycle involving the oxidative addition of the aryl iodide to a Cu(I) species, followed by transmetalation with a difluoroacetate-derived nucleophile and subsequent reductive elimination to afford the desired product and regenerate the Cu(I) catalyst. The choice of ligand and reaction conditions is crucial for achieving high yields and reproducibility.

Experimental Protocol: Synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate

Materials:

• 3-chloro-2-methylphenyl iodide

• Ethyl bromodifluoroacetate or ethyl iododifluoroacetate

• Copper(I) iodide (CuI)

• Ligand (e.g., 1,10-phenanthroline)

• Base (e.g., Cs₂CO₃ or K₂CO₃)

• Solvent (e.g., DMF or DMSO)

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add copper(I) iodide and the chosen ligand.

• Add the aryl iodide (3-chloro-2-methylphenyl iodide) and the base.

• Introduce the solvent and stir the mixture for a few minutes.

• Add the ethyl halodifluoroacetate.

• Heat the reaction mixture to the appropriate temperature (typically 80-120 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, quench with water, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate.

Data Summary and Reproducibility

While specific yield data for Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate is not extensively published, copper-catalyzed arylations of bromo-difluoro-acetamides with aryl boronic acids have been reported to proceed in good to excellent yields.[2][3] The reaction is generally considered reproducible, provided that anhydrous conditions and high-purity reagents are used. The choice of ligand and base can significantly impact the reaction outcome and may require optimization for this specific substrate.

Parameter	Typical Range/Value	Notes
Yield	60-90%	Highly dependent on substrate, ligand, and reaction conditions.
Purity	>95% after chromatography
Reproducibility	Good to Excellent	Sensitive to air and moisture. Consistent reagent quality is key.
Scalability	Moderate to Good	Exothermic nature may require careful temperature control on a larger scale.

Workflow Diagram

Caption: Workflow for Copper-Catalyzed Synthesis.

Method 2: The Reformatsky Reaction

The Reformatsky reaction is a classic method for the formation of β-hydroxy esters by reacting an α-halo ester with a carbonyl compound in the presence of metallic zinc.[4] While not a direct arylation method, it can be adapted to synthesize precursors to the target molecule or related structures. For the synthesis of aryldifluoroacetates, a modified Reformatsky-type reaction can be envisioned where an organozinc reagent derived from an aryl halide reacts with a difluoroacetylating agent. More commonly, the Reformatsky reaction is used to introduce the difluoroacetate moiety to a carbonyl group.[5][6][7]

Mechanistic Rationale

The reaction involves the oxidative insertion of zinc into the carbon-halogen bond of the α-halo ester to form an organozinc reagent, often referred to as a Reformatsky enolate.[4] This enolate then acts as a nucleophile, attacking the carbonyl carbon of an aldehyde or ketone. Subsequent acidic workup protonates the resulting alkoxide to yield the β-hydroxy ester.

Experimental Protocol: A Potential Reformatsky-Type Approach

A direct synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate via a classic Reformatsky reaction is not straightforward. However, a plausible two-step sequence could be:

• Formation of a 3-chloro-2-methylphenyl carbonyl compound: This could be an aldehyde or ketone, which would serve as the electrophile in the Reformatsky reaction.

• Reformatsky reaction with ethyl bromodifluoroacetate: The carbonyl compound would be reacted with ethyl bromodifluoroacetate and activated zinc to form a β-hydroxy-α,α-difluoroester. Subsequent dehydration and reduction could potentially lead to the target structure, although this is a more convoluted route.

A more direct, albeit less traditional, approach would be a cross-coupling reaction involving a Reformatsky-type reagent.

Data Summary and Reproducibility

The reproducibility of the classic Reformatsky reaction is generally considered to be good, though it is highly dependent on the activation of the zinc metal.[8] Various methods for zinc activation exist, including treatment with acids, copper salts, or iodine. The reaction is often sensitive to the solvent and temperature.

Parameter	Typical Range/Value	Notes
Yield	40-80%	Highly variable depending on the substrates and zinc activation method.
Purity	Good after purification	Side reactions, such as self-condensation of the ester, can occur.
Reproducibility	Moderate to Good	Consistent activation of zinc is critical for reproducible results.
Scalability	Good	The reaction is generally manageable on a larger scale with appropriate temperature control.

Logical Relationship Diagram

Caption: Logical Flow of the Reformatsky Reaction.

Comparison of Methods and Concluding Remarks

Feature	Copper-Catalyzed Cross-Coupling	Reformatsky Reaction
Directness	High (Direct C-C bond formation)	Low (Indirect for target molecule)
Substrate Scope	Broad for aryl halides	Broad for carbonyls and α-halo esters
Key Challenges	Catalyst and ligand sensitivity, inert atmosphere	Zinc activation, potential side reactions
Reproducibility	Good with consistent reagents	Moderate to good, dependent on zinc activation
Scalability	Moderate	Good

For the specific synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate , the copper-catalyzed cross-coupling reaction stands out as the more direct and efficient method . Its modularity allows for the direct coupling of the desired aromatic moiety with the difluoroacetate unit. While the Reformatsky reaction is a powerful tool for C-C bond formation, its application to this particular target is less direct and would likely involve a multi-step sequence.

Researchers should prioritize the copper-catalyzed approach, with careful optimization of the ligand, base, and solvent to maximize yield and reproducibility. The use of high-quality, anhydrous reagents under an inert atmosphere is paramount for success. While the initial setup for the copper-catalyzed reaction may be more demanding, the directness of the route and the potential for high yields make it the preferred strategy for the synthesis of Ethyl 2-(3-chloro-2-methylphenyl)-2,2-difluoroacetate and its analogs.

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